Cas no 95473-92-0 (4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 95473-92-0
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 3071556
• PubChem ID: 3131894
• Update Time: 2025-06-09

4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbox amide
• EU-0038226
• AN-023/13711037
• 6-(4-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide
• 95473-92-0
• 4-(4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• STL507026
• AKOS037488921
• 4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• Z234892032
• HMS1477I01
• 4-(4-methoxyphenyl)-6-methyl-2-sulfanyl-1,4-dihydropyrimidine-5-carboxamide
• SCHEMBL22639674
• STL430268
• AKOS016117523
• Oprea1_397548
• F0910-6535
• IDI1_020551
• ChemDiv3_001585
• NSC-365070
• BRD-A79345649-001-01-7
• 4-(4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
• 4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• NSC365070
• AKOS000471881

• Inchi： 1S/C13H15N3O2S/c1-7-10(12(14)17)11(16-13(19)15-7)8-3-5-9(18-2)6-4-8/h3-6,11H,1-2H3,(H2,14,17)(H2,15,16,19)
• InChI Key： YOTWTTBYLSEVGI-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(N)=O)C(C2C=CC(=CC=2)OC)N1

Computed Properties

• Exact Mass: 277.08849790Da
• Monoisotopic Mass: 277.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide

4-(4-Methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide: A Comprehensive Overview

4-(4-Methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by the CAS registry number 95473-92-0, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a tetrahydropyrimidine ring system substituted with a methoxyphenyl group, a methyl group, and a sulfanylidene moiety. The presence of these functional groups imparts the compound with distinctive chemical and biological properties.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for the preparation of this compound. For instance, the use of catalytic asymmetric synthesis has been explored to enhance the enantioselectivity of the product, which is crucial for its application in drug development.

In terms of biological activity, 4-(4-Methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide has shown promising results in various bioassays. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxyphenyl group plays a significant role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent research has also highlighted its ability to act as a ligand for G-protein coupled receptors (GPCRs), making it a valuable tool in drug discovery.

The application of this compound extends beyond pharmacology. In materials science, it has been investigated as a precursor for the synthesis of advanced materials with tailored electronic properties. For example, its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial processes such as olefin polymerization and hydrogenation reactions.

From an environmental perspective, the ecological impact of CAS No 95473-92-0 has been a subject of recent studies. Researchers have evaluated its biodegradability under various environmental conditions and have found that it exhibits moderate persistence in aquatic environments. This information is critical for assessing its potential risks to ecosystems and guiding regulatory decisions regarding its use and disposal.

In conclusion, 4-(4-Methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is anticipated that new applications will emerge that further enhance its value in both academic and industrial settings.